Cas no 97145-96-5 (3-Imino-3H-benzo[f]chromene-2-carbothioamide)

• Product Name: 3-Imino-3H-benzo[f]chromene-2-carbothioamide
• CAS No: 97145-96-5
• MF: C₁₄H₁₀N₂OS
• MW: 254.307001590729
• CID: 751170
• Update Time: 2023-08-03

3-Imino-3H-benzo[f]chromene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[2,1-b]pyran-2-carbothioamide, 3-imino-
• 3-iminobenzo[f]chromene-2-carbothioamide
• NSC685008
• 3-Imino-3H-benzo[f]chromene-2-carbothioamide
• 3-imino-2-benzo[f][1]benzopyrancarbothioamide
• Oprea1_537844
• MLS000699985
• HMS2701O18
• SMR000225129
• Q27185208

• Inchi： 1S/C14H10N2OS/c15-13-11(14(16)18)7-10-9-4-2-1-3-8(9)5-6-12(10)17-13/h1-7,15H,(H2,16,18)
• InChI Key： QLPSUFKUPWGVHY-UHFFFAOYSA-N
• SMILES： S=C(C1C(=N)OC2C=CC3C=CC=CC=3C=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 418
• Topological Polar Surface Area: 91.2